Cas no 2172116-45-7 (2-(4-chloro-3-methylphenyl)methylcyclopentan-1-amine)

• Product Name: 2-(4-chloro-3-methylphenyl)methylcyclopentan-1-amine
• CAS No: 2172116-45-7
• MF: C₁₃H₁₈ClN
• MW: 223.741722583771
• CID: 5966867
• PubChem ID: 165849323
• Update Time: 2025-07-14

2-(4-chloro-3-methylphenyl)methylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-3-methylphenyl)methylcyclopentan-1-amine
• EN300-1283027
• 2-[(4-chloro-3-methylphenyl)methyl]cyclopentan-1-amine
• 2172116-45-7

• Inchi： 1S/C13H18ClN/c1-9-7-10(5-6-12(9)14)8-11-3-2-4-13(11)15/h5-7,11,13H,2-4,8,15H2,1H3
• InChI Key： BENNUTIJFMCHGX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC1CCCC1N

Computed Properties

• Exact Mass: 223.1127773g/mol
• Monoisotopic Mass: 223.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 2-(4-chloro-3-methylphenyl)methylcyclopentan-1-amine

Introduction to 2-(4-chloro-3-methylphenyl)methylcyclopentan-1-amine (CAS No. 2172116-45-7)

2-(4-chloro-3-methylphenyl)methylcyclopentan-1-amine (CAS No. 2172116-45-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. The purpose of this introduction is to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

2-(4-chloro-3-methylphenyl)methylcyclopentan-1-amine is a cyclic amine with a substituted cyclopentane ring. The presence of a 4-chloro-3-methylphenyl group attached to the cyclopentane ring via a methyl linker imparts distinct chemical and physical properties to the molecule. The compound is typically synthesized through multi-step organic reactions, involving the formation of the cyclopentane ring and subsequent functional group modifications.

The molecular formula of 2-(4-chloro-3-methylphenyl)methylcyclopentan-1-amine is C₁₃H₁₈ClN, with a molecular weight of approximately 235.74 g/mol. It is a colorless to white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. The compound exhibits moderate stability under standard laboratory conditions but may require careful handling to avoid degradation or contamination.

Synthesis Methods

The synthesis of 2-(4-chloro-3-methylphenyl)methylcyclopentan-1-amine involves several well-documented procedures in the literature. One common approach is the sequential reaction of 4-chloro-3-methylbenzyl chloride with cyclopentene in the presence of a suitable catalyst, followed by reduction and amination steps to introduce the amine functionality. This method yields high purity products with good yields, making it suitable for both laboratory-scale synthesis and potential industrial production.

An alternative synthetic route involves the use of transition metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling or the Stille coupling, to form the cyclopentane ring and introduce the desired substituents. These methods offer enhanced selectivity and can be tailored to produce structurally diverse analogs for further biological evaluation.

Biological Activities

2-(4-chloro-3-methylphenyl)methylcyclopentan-1-amine has been studied for its potential biological activities, particularly in the context of central nervous system (CNS) disorders and cancer therapy. Recent research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, studies have demonstrated that it can inhibit apoptosis in neuronal cells exposed to oxidative stress, thereby protecting against neurodegeneration.

In addition to its neuroprotective properties, 2-(4-chloro-3-methylphenyl)methylcyclopentan-1-amine has also been investigated for its anti-inflammatory and analgesic effects. Preclinical studies have indicated that it can reduce inflammation by suppressing the production of pro-inflammatory cytokines and mediators, making it a promising candidate for treating chronic inflammatory conditions such as arthritis.

Clinical Applications and Research Advancements

The potential therapeutic applications of 2-(4-chloro-3-methylphenyl)methylcyclopentan-1-amine are currently being explored through various preclinical and early-stage clinical trials. One notable area of focus is its use as an adjunct therapy in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Early results from animal models have shown promising outcomes, with significant improvements in cognitive function and motor coordination observed in treated subjects.

In cancer research, 2-(4-chloro-3-methylphenyl)methylcyclopentan-1-amine has been evaluated for its ability to inhibit tumor growth and metastasis. Studies have demonstrated that it can induce cell cycle arrest and apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. These findings suggest that it may have potential as an anticancer agent or as part of combination therapies.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 2-(4-chloro-3-methylphenyl)methylcyclopentan-1-amine highlights its multifaceted biological activities and therapeutic potential. As more data becomes available from clinical trials, it is likely that new applications will emerge, further expanding its utility in medicine. Future studies should focus on optimizing its pharmacokinetic properties, enhancing its bioavailability, and exploring synergistic effects with other drugs.

In conclusion, 2-(4-chloro-3-methylphenyl)methylcyclopentan-1-amine (CAS No. 2172116-45-7) represents an intriguing compound with a broad spectrum of biological activities. Its unique chemical structure and promising preliminary results make it a valuable candidate for further investigation in both basic research and drug development efforts.